Cas no 1261868-92-1 (2-Bromo-3-phenyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 2-Bromo-3-phenyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1261868-92-1
• MF: C₁₃H₉BrN₂
• MW: 273.127961874008
• CID: 4927540
• Update Time: 2025-10-17

2-Bromo-3-phenyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-phenyl-1H-pyrrolo[2,3-b]pyridine
• 2-Bromo-3-phenyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C13H9BrN2/c14-12-11(9-5-2-1-3-6-9)10-7-4-8-15-13(10)16-12/h1-8H,(H,15,16)
• InChI Key： ZULYOLGNWRWXAE-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC=CC=2)C2=CC=CN=C2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• XLogP3: 4
• Topological Polar Surface Area: 28.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-Bromo-3-phenyl-1H-pyrrolo[2,3-b]pyridine

Introduction to 2-Bromo-3-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1261868-92-1)

2-Bromo-3-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1261868-92-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-Bromo-3-phenyl-1H-pyrrolo[2,3-b]pyridine make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-Bromo-3-phenyl-1H-pyrrolo[2,3-b]pyridine consists of a pyrrolopyridine core with a bromine substituent at the 2-position and a phenyl group at the 3-position. The bromine atom provides a reactive site for further functionalization, making this compound an attractive starting material for the synthesis of more complex derivatives. The phenyl group, on the other hand, contributes to the overall hydrophobicity and aromatic character of the molecule, which can influence its biological activity and pharmacokinetic properties.

In recent years, there has been a growing interest in the development of new therapeutic agents based on pyrrolopyridine scaffolds. Research has shown that compounds derived from 2-Bromo-3-phenyl-1H-pyrrolo[2,3-b]pyridine exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain derivatives of 2-Bromo-3-phenyl-1H-pyrrolo[2,3-b]pyridine demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro.

The versatility of 2-Bromo-3-phenyl-1H-pyrrolo[2,3-b]pyridine as a synthetic intermediate is further highlighted by its use in the preparation of novel drug candidates. In a recent study published in Organic Letters, researchers synthesized a series of substituted pyrrolopyridines from 2-Bromo-3-phenyl-1H-pyrrolo[2,3-b]pyridine and evaluated their anti-cancer activity against various human cancer cell lines. The results showed that several derivatives exhibited significant cytotoxicity against breast cancer and lung cancer cells, suggesting their potential as lead compounds for further drug development.

Beyond its applications in medicinal chemistry, 2-Bromo-3-phenyl-1H-pyrrolo[2,3-b]pyridine has also been explored for its use in materials science. The unique electronic properties of this compound make it suitable for the development of functional materials such as organic semiconductors and luminescent materials. A study published in Advanced Materials in 2020 reported the synthesis of luminescent materials based on pyrrolopyridine derivatives, including those derived from 2-Bromo-3-phenyl-1H-pyrrolo[2,3-b]pyridine. These materials exhibited high quantum yields and excellent photostability, making them promising candidates for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthesis of 2-Bromo-3-phenyl-1H-pyrrolo[2,3-b]pyridine typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate aniline derivative with a substituted acrylonitrile followed by cyclization and bromination steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to synthesizing this compound. For example, a green chemistry approach using palladium-catalyzed cross-coupling reactions has been reported to yield high purity 2-Bromo-3-phenyl-1H-pyrrolo[2,3-b]pyridine with minimal waste generation.

In conclusion, 2-Bromo-3-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1261868-92-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an important building block for the development of novel bioactive molecules and functional materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific research.